Cas no 79506-82-4 ((1E)-N'-hydroxy-2-(phenylsulfanyl)ethanimidamide hydrochloride (1:1))

• Product Name: (1E)-N'-hydroxy-2-(phenylsulfanyl)ethanimidamide hydrochloride (1:1)
• CAS No: 79506-82-4
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 1797360
• PubChem ID: 9588372
• Update Time: 2025-04-21

(1E)-N'-hydroxy-2-(phenylsulfanyl)ethanimidamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (1E)-N'-hydroxy-2-(phenylsulfanyl)ethanimidamide hydrochloride (1:1)
• LogP
• N'-hydroxy-2-phenylsulfanylethanimidamide,hydrochloride
• 79506-82-4
• Ethanimidamide, N-hydroxy-2-(phenylthio)-, monohydrochloride
• N-Hydroxy-2-(phenylthio)ethanimidamide hydrochloride

• Inchi： 1S/C8H10N2OS.ClH/c9-8(10-11)6-12-7-4-2-1-3-5-7;/h1-5,11H,6H2,(H2,9,10);1H
• InChI Key： ZBLZDVKMLUJGAF-UHFFFAOYSA-N
• SMILES： Cl.S(C/C(=N\O)/N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.0280618g/mol
• Monoisotopic Mass: 218.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų